Cas no 1444618-61-4 (dehydrodanshenol A)

• Product Name: dehydrodanshenol A
• CAS No: 1444618-61-4
• MF: C₂₁H₁₈O₄
• MW: 334.365226268768
• CID: 2019117
• PubChem ID: 71816415
• Update Time: 2025-04-21

dehydrodanshenol A Chemical and Physical Properties

Names and Identifiers

• dehydrodanshenol A
• G89188
• CS-1048341
• 1444618-61-4
• HY-N12736

• Inchi： 1S/C21H18O4/c1-11-5-4-6-15-14(11)7-8-16-18(15)21(24,9-13(3)22)20(23)17-12(2)10-25-19(16)17/h4-8,24H,2,9-10H2,1,3H3
• InChI Key： XCZORKPGZGQTDO-UHFFFAOYSA-N
• SMILES： CC(CC1(C2C(=CC=C3C=2C=CC=C3C)C2OCC(C=2C1=O)=C)O)=O

Computed Properties

• Exact Mass: 334.12050905Da
• Monoisotopic Mass: 334.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives